2-(5-chlorothiophen-2-yl)-N-(8H-indeno[1,2-d]thiazol-2-yl)acetamide

• IUPAC Name: 2-(5-chlorothiophen-2-yl)-N-(4H-indeno[1,2-d][1,3]thiazol-2-yl)acetamide
• InChI: InChI=1S/C16H11ClN2OS2/c17-13-6-5-10(21-13)8-14(20)18-16-19-15-11-4-2-1-3-9(11)7-12(15)22-16/h1-6H,7-8H2,(H,18,19,20)
• InChI Key: CPCMILFIFDNSSI-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC=CC=C2C3=C1SC(=N3)NC(=O)CC4=CC=C(S4)Cl
• Molecular Formula: C16H11ClN2OS2
• Molecular Weight: 346.9 g/mol

Description

2-(5-chlorothiophen-2-yl)-N-(8H-indeno[1,2-d]thiazol-2-yl)acetamide is a synthetic compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound belongs to the class of thiazole-based compounds that have been shown to possess various biological activities.

Mechanism of Action

The mechanism of action of 2-(5-chlorothiophen-2-yl)-N-(8H-indeno[1,2-d]thiazol-2-yl)acetamide is not fully understood. However, it is believed to exert its biological activities through the inhibition of key enzymes and signaling pathways involved in various cellular processes.
Biochemical and Physiological Effects:
Studies have shown that 2-(5-chlorothiophen-2-yl)-N-(8H-indeno[1,2-d]thiazol-2-yl)acetamide can modulate various biochemical and physiological processes. It has been shown to inhibit the production of pro-inflammatory cytokines, induce cell cycle arrest, and promote apoptosis in cancer cells. This compound has also been shown to possess antimicrobial activity against a wide range of microorganisms.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(5-chlorothiophen-2-yl)-N-(8H-indeno[1,2-d]thiazol-2-yl)acetamide in lab experiments is its versatility. This compound can be used in various assays to investigate different biological processes. However, one of the limitations of using this compound is its relatively low solubility in aqueous solutions, which can affect its bioavailability.

Future Directions

There are several future directions for the research on 2-(5-chlorothiophen-2-yl)-N-(8H-indeno[1,2-d]thiazol-2-yl)acetamide. One potential area of research is the development of new derivatives of this compound with improved solubility and bioavailability. Another area of research is the investigation of the mechanism of action of this compound and its potential use in the treatment of various diseases. Additionally, further studies are needed to explore the potential applications of this compound as a fluorescent probe and its use in nanotechnology.

Synthesis Methods

The synthesis of 2-(5-chlorothiophen-2-yl)-N-(8H-indeno[1,2-d]thiazol-2-yl)acetamide involves the reaction of 5-chlorothiophene-2-carboxylic acid with thiosemicarbazide followed by cyclization with indanone in the presence of sulfuric acid. The resulting compound is then acetylated to yield the final product.

Scientific Research Applications

2-(5-chlorothiophen-2-yl)-N-(8H-indeno[1,2-d]thiazol-2-yl)acetamide has been extensively studied for its potential applications in scientific research. It has been shown to possess various biological activities including anti-inflammatory, antitumor, and antimicrobial properties. This compound has also been investigated for its potential use as a fluorescent probe for the detection of metal ions.